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Compound Name: Germanium-73

Cat. No.: B084798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear stability and intrinsic

properties of the Germanium-73 (73Ge) isotope. The information is curated for professionals in

research and development who require precise data on this stable nuclide.

Germanium-73 is one of the five naturally occurring isotopes of germanium.[1] Unlike its

radioisotope counterparts, 73Ge is a stable nuclide and does not undergo radioactive decay,

hence it does not have a characteristic half-life or decay mode in its ground state.[2][3][4] Its

stability makes it a valuable subject of study in various scientific fields, particularly in materials

science and nuclear magnetic resonance (NMR) spectroscopy.[3][5]

Core Nuclear and Physical Properties
The fundamental nuclear and physical characteristics of Germanium-73 are summarized in the

table below. This data is essential for a range of applications, from theoretical modeling to the

design of experiments involving this isotope.
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Property Value

Stability Stable

Half-life Stable

Decay Mode Not Applicable (Stable)

Natural Abundance 7.73% - 7.76%

Atomic Mass 72.9234589 u - 72.9234626 u

Nuclear Spin (I) 9/2

Magnetic Dipole Moment (μ) -0.87824(5) μN to -0.8794677 μN

Quadrupole Moment (Q) -0.173 barn to -0.196 barn

g-factor -0.1954373

Binding Energy 8.705049 MeV

Mass Excess -71.297534 MeV

Neutron Number (N) 41

Proton Number (Z) 32

Experimental Determination of Nuclear Properties
The characterization of the nuclear properties of a stable isotope like Germanium-73
predominantly relies on spectroscopic techniques, with Nuclear Magnetic Resonance (NMR)

spectroscopy being the most prominent.

Germanium-73 NMR Spectroscopy
73Ge is the only NMR-active nucleus of germanium, making NMR an indispensable tool for

studying its local chemical and physical environment.[5] However, several intrinsic properties of

73Ge present challenges to this technique:

Low Gyromagnetic Ratio: This leads to a lower resonance frequency and reduced sensitivity.

[6]
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Low Natural Abundance: At approximately 7.73%, the low prevalence of 73Ge necessitates

sensitive equipment or isotopic enrichment.[5][6]

Large Quadrupole Moment: As a quadrupolar nucleus (spin I > 1/2), 73Ge interacts with local

electric field gradients, which can lead to significant line broadening in the NMR spectrum.[6]

[7]

Despite these challenges, advancements in high-field NMR have made the acquisition of

interpretable spectra feasible, providing valuable structural information.[6][8]

Methodology for 73Ge Solid-State NMR at Ultrahigh Magnetic Fields:

The experimental workflow for acquiring 73Ge solid-state NMR data typically involves the use

of ultrahigh-field magnets (e.g., 21.1 T) to enhance sensitivity and resolution.[9] Techniques

such as the Quadrupolar Carr-Purcell Meiboom-Gill (QCPMG) sequence are employed to

further improve the signal-to-noise ratio for broad powder patterns.[9] For materials with high

symmetry at the germanium site, Magic Angle Spinning (MAS) can be used to average

anisotropic interactions and obtain sharper resonance lines.[9]

Visualizing Experimental and Conceptual
Frameworks
The following diagrams illustrate the general workflow for NMR analysis and the concept of

nuclear isomerism, which is relevant to the excited states of 73Ge.
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General Workflow for 73Ge NMR Spectroscopy
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Caption: General workflow for 73Ge NMR spectroscopy.
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Nuclear Isomers of Germanium-73
While the ground state of 73Ge is stable, it possesses nuclear isomers, which are metastable

excited states of the nucleus. These isomers do decay and have specific half-lives. For

instance, a known isomer of 73Ge has an excitation energy of 13.2845(15) keV and a half-life

of 0.499(11) seconds.[2] Another isomer exists at 66.725(9) keV with a half-life of 499(11)

milliseconds.[2] The decay of these metastable states can be studied using specialized

detector setups.[10][11]

Decay of 73Ge Nuclear Isomers
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Caption: Decay of 73Ge nuclear isomers.

In conclusion, Germanium-73 is a stable isotope with well-characterized nuclear properties. Its

utility in scientific research, particularly in the realm of solid-state NMR, continues to expand

with technological advancements. The data and methodologies presented in this guide offer a

foundational understanding for professionals engaging with this versatile isotope.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b084798?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Isotopes_of_germanium
https://www.chemlin.org/isotope/germanium-73
https://www.buyisotope.com/germanium-73-isotope.php
https://periodictable.com/Isotopes/032.73/index.html
https://chem.ch.huji.ac.il/nmr/techniques/1d/row4/ge.html
https://www.researchgate.net/publication/231646065_73Ge_Solid-State_NMR_of_Germanium_Oxide_Materials_Experimental_and_Theoretical_Studies
https://imserc.northwestern.edu/guide/eNMR/chem/Ge.html
https://pubs.acs.org/doi/abs/10.1021/jp1071082
https://www.bohrium.com/paper-details/exploring-the-limits-of-73ge-solid-state-nmr-spectroscopy-at-ultrahigh-magnetic-field/811800061397696512-3407
https://www.bohrium.com/paper-details/exploring-the-limits-of-73ge-solid-state-nmr-spectroscopy-at-ultrahigh-magnetic-field/811800061397696512-3407
https://www.researchgate.net/publication/231022745_Production_and_Decay_of_the_73_Ge_12_-_Metastable_State_in_a_Low-Background_Germanium_Detector
https://arxiv.org/abs/0801.0263
https://arxiv.org/abs/0801.0263
https://www.benchchem.com/product/b084798#germanium-73-stability-and-decay-properties
https://www.benchchem.com/product/b084798#germanium-73-stability-and-decay-properties
https://www.benchchem.com/product/b084798#germanium-73-stability-and-decay-properties
https://www.benchchem.com/product/b084798#germanium-73-stability-and-decay-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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